2-(Difluoromethyl)-6-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one

• Molecular Formula: C9H10F2N2O
• Molecular Weight: 200.19 g/mol
• IUPAC Name: 2-(difluoromethyl)-6-methyl-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C9H10F2N2O/c1-5-2-3-7-12-6(9(10)11)4-8(14)13(5)7/h4-5,9H,2-3H2,1H3
• InChI Key: MCHLVWNPYZLJAL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=NC(=CC(=O)N12)C(F)F

Description

2-(Difluoromethyl)-6-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one (CAS: 2060057-30-7) is a bicyclic heterocyclic compound featuring a pyrrolo-pyrimidinone core. Its molecular formula is C₉H₁₀F₂N₂O (MW: 200.19 g/mol). Key structural attributes include:

• A difluoromethyl group at position 2, enhancing lipophilicity and metabolic stability.
• A methyl substituent at position 6, influencing steric and electronic properties.
• A fused pyrrolidine-pyrimidinone ring system, which may confer conformational rigidity.

This compound is listed as a pharmaceutical intermediate, though its specific therapeutic applications remain undisclosed in available literature.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Difluoromethyl)-6-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-amino-4,6-dimethylpyrimidine with difluoromethyl ketone in the presence of a base such as sodium hydride. The reaction is carried out in an aprotic solvent like dimethylformamide at elevated temperatures to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, the implementation of green chemistry principles, such as the use of environmentally benign solvents and catalysts, can make the process more sustainable.

Chemical Reactions Analysis

Types of Reactions

2-(Difluoromethyl)-6-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the difluoromethyl group, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted pyrrolopyrimidine derivatives.

Scientific Research Applications

The compound 2-(Difluoromethyl)-6-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one features a difluoromethyl group and a fused pyrrole-pyrimidine ring system, which contributes to its biological activity. However, comprehensive data tables and well-documented case studies focusing solely on the applications of this specific compound are not available in the provided search results. Nonetheless, the search results offer information on related compounds and their applications, which can provide insights into the potential applications of 2-(Difluoromethyl)-6-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one.

Potential Applications Based on Related Compounds

• FAK/Pyk2 Inhibitors: 2,4-diamino-6,7-dihydro-5H-pyrrolo[2,3]pyrimidine derivatives are FAK/Pyk2 inhibitors that can be used to treat FAK and/or Pyk2 mediated disorders or diseases, such as cancers . These compounds can be used to inhibit tumor growth and metastasis in cancers .
• Fluorophores: Pyrazolo[1,5-a]pyrimidines can be used as lipid droplet biomarkers for HeLa cells (cancer cells) and L929 cells (normal cells) . Pyrazolo[1,5-a]pyrimidines can be used for optical applications .
• PfATP4 Inhibitors: Dihydroquinazolinone-3-carboxamides can be used as antimalarial therapies .
• hNNOS Inhibitors: 2-amino-4-substituted pyrimidines can be used as human neuronal nitric oxide synthase inhibitors for the treatment of neurodegenerative diseases .
• Fluorescent Pesticides: Phenylpyrazole heterocycle compounds are good candidates to design and develop new fluorescent pesticides .
• Other pyrimidine derivatives:
  • 3-(2-Chloroethyl)-2-methyl-6,7,8,9-tetrahydro-4h-pyrido[1,2-a]pyrimidin-4-one is a piperidopyrimidinone intermediate .
  • Pyrrolo[2,3-d]pyrimidines show subnanomolar activity .

Mechanism of Action

The mechanism of action of 2-(Difluoromethyl)-6-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one involves its interaction with specific molecular targets. The compound can act as an inhibitor of certain enzymes or receptors, thereby modulating various biochemical pathways. For example, it may inhibit the activity of kinases or proteases, leading to the disruption of cellular signaling pathways involved in disease progression.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure Variations

Pyrrolo[1,2-a]pyrimidin-4-one Derivatives

Compound Name	Substituents	CAS Number	Molecular Formula	Key Differences
2-(Difluoromethyl)-6-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one	2-(CF₂H), 6-CH₃	2060057-30-7	C₉H₁₀F₂N₂O	Reference compound
6-Methyl-2-(2-methylphenyl)-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one	2-(2-MePh), 6-CH₃	2059965-92-1	C₁₅H₁₆N₂O	Aromatic substituent at position 2 increases π-π stacking potential but reduces polarity .
2-(Difluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one	2-(CF₂H), 7-CH₃	2060019-91-0	C₉H₁₀F₂N₂O	Methyl position shift (6 → 7) alters steric interactions and ring conformation .

Pyrido[1,2-a]pyrimidin-4-one Derivatives

Compound Name	Substituents	CAS Number	Key Differences
Risperidone (3-{2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl}-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one)	2-CH₃, 3-(piperidinyl-ethyl), 6-F	106266-06-2	Pyrido core (vs. pyrrolo) and benzoxazole-piperidine moiety confer dopamine D₂/5-HT₂A receptor affinity .
7-[(3R)-3-(dimethylamino)pyrrolidin-1-yl]-2-(4-ethyl-6-methylpyrazolo[1,5-a]pyridin-2-yl)-4H-pyrido[1,2-a]pyrimidin-4-one	2-(pyrazolo-pyridinyl), 7-(pyrrolidinyl)	N/A	Extended heterocyclic substituents enhance target selectivity in kinase inhibition .

Key Insight: The pyrrolo-pyrimidinone core (as in the target compound) is structurally distinct from the pyrido-pyrimidinone system (e.g., risperidone). The latter’s expanded aromaticity may improve binding to CNS targets, while the pyrrolo variant offers a smaller, more rigid scaffold .

Substituent-Driven Functional Differences

Fluorinated vs. Non-Fluorinated Analogs

• 2-(Difluoromethyl) Group: Introduces strong electronegativity and metabolic resistance, likely reducing oxidative degradation compared to non-fluorinated analogs .
• 2-(Chloromethyl) Derivatives (e.g., 2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one hydrochloride): Higher reactivity due to the Cl atom, making them intermediates for further functionalization but less stable under physiological conditions .

Methyl vs. Aromatic Substituents

• 6-Methyl Group : Moderately enhances hydrophobicity without significantly increasing steric bulk.

Biological Activity

2-(Difluoromethyl)-6-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one is a heterocyclic compound belonging to the pyrimidine family. Its unique structure, featuring a difluoromethyl group and a fused pyrrole-pyrimidine ring system, contributes to its significant biological activity. This article explores the synthesis, biological properties, and potential applications of this compound, supported by relevant studies and data.

Synthesis

The synthesis of 2-(Difluoromethyl)-6-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one typically involves multi-step reactions. The initial steps may include the formation of the pyrrole and pyrimidine moieties through cyclization reactions. The difluoromethyl group can be introduced via nucleophilic substitution or radical reactions.

Biological Activity

Recent studies have highlighted several biological activities associated with 2-(Difluoromethyl)-6-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one:

• Anticancer Activity : Preliminary research indicates that this compound may exhibit anticancer properties by inhibiting specific cellular pathways involved in tumor growth. It has shown potential against various cancer cell lines.
• Enzyme Inhibition : The compound is believed to interact with key enzymes that play roles in cellular signaling and proliferation. Its unique structural features allow it to bind effectively to these targets.
• Antimicrobial Properties : Some studies suggest that it may possess antimicrobial activity, potentially offering a new avenue for antibiotic development.

Case Studies

• Antitumor Activity : A study demonstrated that derivatives of pyrrolo[1,2-a]pyrimidines exhibited significant inhibition of vascular endothelial growth factor receptor (VEGFR) activity. This inhibition correlates with reduced tumor growth and metastasis in mouse models of melanoma .
• Mechanistic Insights : Research into the mechanism of action revealed that 2-(Difluoromethyl)-6-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one may inhibit focal adhesion kinases (FAK), which are crucial for cancer cell migration and invasion. This suggests potential therapeutic applications in treating metastatic cancers .

Comparative Analysis

To better understand the biological significance of 2-(Difluoromethyl)-6-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one, a comparison with structurally similar compounds is useful:

Compound Name	Molecular Formula	Biological Activity
2-Phenyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one	C12H10N4O	Antimicrobial and anticancer
6-Methyl-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridin-4-one	C10H9N3O	Potential therapeutic applications
2-Aminopyrimidin-4-one derivatives	Varies	Diverse biological activities

The difluoromethyl group in 2-(Difluoromethyl)-6-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one enhances its reactivity and interaction with biological targets compared to other similar compounds.